Cas no 73972-70-0 (1H-Pyrazole-3-carboxylicacid,4,5-dihydro-5-oxo-,hydrazide(9CI))

• Product name: 1H-Pyrazole-3-carboxylicacid,4,5-dihydro-5-oxo-,hydrazide(9CI)
• CAS No: 73972-70-0
• MF: C₄H₆N₄O₂
• MW: 142.11603975296
• CID: 1017623
• PubChem ID: 96567

1H-Pyrazole-3-carboxylicacid,4,5-dihydro-5-oxo-,hydrazide(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylicacid,4,5-dihydro-5-oxo-,hydrazide(9CI)
• 5-oxo-1,4-dihydropyrazole-3-carbohydrazide
• 2-Pyrazoline-3-carboxylic acid, 5-oxo-, hydrazide
• 5-Oxo-2-pyrazoline-3-carboxylic acid hydrazide
• 5-oxo-4,5-dihydro-1h-pyrazole-3-carbohydrazide
• AC1L3WQO
• AC1Q5PRW
• AR-1G9291
• NSC 80276
• WLN: T5NMV DHJ EVMZ
• NSC80276
• 2-Pyrazoline-3-carboxylic acid, hydrazide
• 22XBR3FS6J
• 1H-Pyrazole-3-carboxylic acid,5-dihydro-5-oxo-, hydrazide
• 4,5-Dihydro-5-oxo-1H-pyrazole-3-carboxylic acid hydrazide
• 1H-Pyrazole-3-carboxylic acid, 4,5-dihydro-5-oxo-, hydrazide
• DTXSID00224724
• NSC-80276
• 73972-70-0

• Inchi： InChI=1S/C4H6N4O2/c5-6-4(10)2-1-3(9)8-7-2/h1,5H2,(H,6,10)(H,8,9)
• InChI Key： RRSLTOPLODYUFD-UHFFFAOYSA-N
• SMILES： C1C(=NNC1=O)C(=O)NN

Computed Properties

• Exact Mass: 142.04918
• Monoisotopic Mass: 142.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.6Ų
• XLogP3: -1.8

Experimental Properties

• Density: 1.92
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.789
• PSA: 96.58
• LogP: -1.29220